Cas no 313954-57-3 (3-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one)

• Product Name: 3-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one
• CAS No: 313954-57-3
• MF: C₁₉H₁₃FN₂O₃S
• MW: 368.381526708603
• CID: 5319472
• PubChem ID: 1119413
• Update Time: 2025-07-21

3-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-[(4-Fluorophenyl)amino]-4-thiazolyl]-6-methoxy-2H-1-benzopyran-2-one
• Oprea1_367974
• AKOS040727540
• Oprea1_430213
• 3-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one
• 313954-57-3
• SR-01000363532-1
• F6782-3802
• SR-01000363532

• Inchi： 1S/C19H13FN2O3S/c1-24-14-6-7-17-11(8-14)9-15(18(23)25-17)16-10-26-19(22-16)21-13-4-2-12(20)3-5-13/h2-10H,1H3,(H,21,22)
• InChI Key： OOIVREYKDJFTAI-UHFFFAOYSA-N
• SMILES： S1C=C(C2C(=O)OC3C=CC(=CC=3C=2)OC)N=C1NC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 368.06309162g/mol
• Monoisotopic Mass: 368.06309162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• Density: 1.437±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 585.4±60.0 °C(Predicted)
• pka: 2.56±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one

Comprehensive Overview of 3-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one (CAS No. 313954-57-3)

The compound 3-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one, identified by its CAS No. 313954-57-3, is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. This thiazole-derivative, incorporating a coumarin scaffold, exhibits promising properties for applications in drug discovery and material science. Its molecular architecture combines a fluorophenyl moiety with a methoxy chromen-2-one core, making it a subject of interest for researchers exploring small-molecule inhibitors and fluorescence-based probes.

In recent years, the demand for heterocyclic compounds like 3-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds widely studied for their role in targeting cancer signaling pathways. The presence of the fluorine atom enhances its binding affinity and metabolic stability, aligning with current trends in rational drug design. Additionally, its chromen-2-one backbone contributes to its photophysical properties, making it a candidate for bioimaging applications.

The synthesis of CAS No. 313954-57-3 involves multi-step organic reactions, often starting with the condensation of 4-fluorophenyl isothiocyanate with α-bromo ketones to form the thiazole ring. Subsequent coupling with a 6-methoxy coumarin derivative yields the final product. This synthetic route highlights the compound's modularity, allowing for structural modifications to optimize bioactivity or solubility. Such flexibility is critical in addressing challenges like drug resistance or improving oral bioavailability—topics frequently searched in pharmacology forums and academic databases.

Beyond therapeutics, 3-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one has potential in material science. Its conjugated π-system enables applications in organic electronics, such as OLEDs or sensors. The methoxy group and fluorophenyl segment further fine-tune its electrochemical properties, a feature explored in recent nanotechnology studies. This dual applicability—biomedical and technological—positions the compound as a multidisciplinary research asset.

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In conclusion, 3-{2-[(4-fluorophenyl)amino]-1,3-thiazol-4-yl}-6-methoxy-2H-chromen-2-one exemplifies the convergence of chemical innovation and practical utility. Its CAS No. 313954-57-3 serves as a gateway to exploring advanced therapeutic agents and functional materials. As research progresses, this compound is poised to remain a focal point in high-impact journals and patent filings, underscoring its relevance in contemporary science.